Cas no 16978-42-0 (Ethanaminium,N,N,N-trimethyl-2-[[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)carbonyl]oxy]-)

• Product Name: Ethanaminium,N,N,N-trimethyl-2-[[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)carbonyl]oxy]-
• CAS No: 16978-42-0
• MF: C₁₀H₁₆N₃O₄
• MW: 242.251742362976
• CID: 187638
• PubChem ID: 86894
• Update Time: 2025-04-19

Ethanaminium,N,N,N-trimethyl-2-[[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)carbonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)carbonyl]oxy]-
• [2-[[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidyl)carbonyl]oxy]ethyl]trimethylammonium
• 2-{[(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)carbonyl]oxy}-N,N,N-trimethylethanaminium
• Choline orotate
• Orotic acid, choline ester
• Einecs 241-056-8
• N,N,N-Trimethyl-2-[[[(1,2,3,6-tetrahydro-2,6-dioxopyrimidin)-4-yl]carbonyl]oxy]ethanaminium
• 16978-42-0
• DTXSID00937680
• 2-[(2,6-Dihydroxypyrimidine-4-carbonyl)oxy]-N,N,N-trimethylethan-1-aminium
• SCHEMBL1461344
• 2-(2,4-dioxo-1H-pyrimidine-6-carbonyl)oxyethyl-trimethylazanium
• (2-(((1,2,3,6-Tetrahydro-2,6-dioxo-4-pyrimidyl)carbonyl)oxy)ethyl)trimethylammonium

• Inchi： 1S/C10H15N3O4/c1-13(2,3)4-5-17-9(15)7-6-8(14)12-10(16)11-7/h6H,4-5H2,1-3H3,(H-,11,12,14,16)/p+1
• InChI Key： WVKGFOLHMRECQI-UHFFFAOYSA-O
• SMILES： O(C(C1=CC(NC(N1)=O)=O)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 242.11418
• Monoisotopic Mass: 242.11408100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.5